1,2-Dichloro-3-trifluoromethylthio-5-nitrobenzene

• Molecular Formula: C7H2Cl2F3NO2S
• Molecular Weight: 292.06 g/mol
• IUPAC Name: 1,2-dichloro-5-nitro-3-(trifluoromethylsulfanyl)benzene
• InChI: InChI=1S/C7H2Cl2F3NO2S/c8-4-1-3(13(14)15)2-5(6(4)9)16-7(10,11)12/h1-2H
• InChI Key: ZKAYRIDYDUCNNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1SC(F)(F)F)Cl)Cl)[N+](=O)[O-]

Description

1,2-Dichloro-3-trifluoromethylthio-5-nitrobenzene is a halogenated aromatic compound featuring chlorine atoms at positions 1 and 2, a trifluoromethylthio (-SCF₃) group at position 3, and a nitro (-NO₂) group at position 5 on the benzene ring.

Comparison with Similar Compounds

Structural Analogs and Positional Isomers

The compound’s closest analogs involve variations in substituent positions or functional groups. Key comparisons include:

Table 1: Structural Comparison of 1,2-Dichloro-3-trifluoromethylthio-5-nitrobenzene with Analogs

Compound Name	Substituents (Positions)	Molecular Formula	CAS Number	Key Features
1,2-Dichloro-3-trifluoromethylthio-5-nitrobenzene	1,2-Cl; 3-SCF₃; 5-NO₂	C₇HCl₂F₃NO₂S	Not provided	Nitro at 5; SCF₃ enhances lipophilicity
1,2-Dichloro-4-nitro-5-(trifluoromethyl)benzene	1,2-Cl; 4-NO₂; 5-CF₃	C₇HCl₂F₃NO₂	657-02-3	Nitro at 4; lacks sulfur moiety
1,2-Dichloro-3-nitro-5-(trifluoromethyl)benzene	1,2-Cl; 3-NO₂; 5-CF₃	C₇HCl₂F₃NO₂	50594-31-5	Nitro at 3; CF₃ less bulky than SCF₃
1,2-Dichloro-5-(methylthio)-3-(trifluoromethyl)benzene	1,2-Cl; 5-SCH₃; 3-CF₃	C₈H₅Cl₂F₃S	2705868-78-4	Methylthio (SCH₃) instead of nitro

Functional Group and Reactivity Analysis

In contrast, analogs with nitro groups at positions 3 or 4 (e.g., CAS 50594-31-5 and 657-02-3) exhibit distinct electronic environments, altering their reactivity in substitution or reduction reactions .

Trifluoromethylthio (-SCF₃) vs. Trifluoromethyl (-CF₃) :

• The SCF₃ group in the target compound introduces sulfur, increasing molecular weight and lipophilicity compared to CF₃ analogs. This enhances membrane permeability, making it more suitable for hydrophobic applications. However, the bulkier SCF₃ group may sterically hinder reactions at position 3 .

Methylthio (-SCH₃) Substitution: The analog with SCH₃ at position 5 (CAS 2705868-78-4) lacks the nitro group, reducing its electrophilic character. SCH₃ is less electron-withdrawing than NO₂, making this compound more reactive in nucleophilic aromatic substitution .